2-(1-adamantyl)-6-(2-furylmethylene)-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
2-(1-adamantyl)-6-(2-furylmethylene)-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0929845
InChI:
InChI=1S/C20H20N4O2S/c21-16-15(7-14-2-1-3-26-14)17(25)22-19-24(16)23-18(27-19)20-8-11-4-12(9-20)6-13(5-11)10-20/h1-3,7,11-13,21H,4-6,8-10H2/b15-7+,21-16?
SMILES:
C1C2CC3CC1CC(C2)(C3)C4=NN5C(=N)C(=CC6=CC=CO6)C(=O)N=C5S4
Molecular Formula:
C20H20N4O2S
Molecular Weight:
380.5 g/mol
2-(1-adamantyl)-6-(2-furylmethylene)-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
CAS No.:
Cat. No.: VC0929845
Molecular Formula: C20H20N4O2S
Molecular Weight: 380.5 g/mol
* For research use only. Not for human or veterinary use.
![2-(1-adamantyl)-6-(2-furylmethylene)-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C20H20N4O2S |
|---|---|
| Molecular Weight | 380.5 g/mol |
| IUPAC Name | (6E)-2-(1-adamantyl)-6-(furan-2-ylmethylidene)-5-imino-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one |
| Standard InChI | InChI=1S/C20H20N4O2S/c21-16-15(7-14-2-1-3-26-14)17(25)22-19-24(16)23-18(27-19)20-8-11-4-12(9-20)6-13(5-11)10-20/h1-3,7,11-13,21H,4-6,8-10H2/b15-7+,21-16? |
| Standard InChI Key | ABDGPYIQRSDXEF-QYWZJITKSA-N |
| Isomeric SMILES | C1C2CC3CC1CC(C2)(C3)C4=NN5C(=N)/C(=C\C6=CC=CO6)/C(=O)N=C5S4 |
| SMILES | C1C2CC3CC1CC(C2)(C3)C4=NN5C(=N)C(=CC6=CC=CO6)C(=O)N=C5S4 |
| Canonical SMILES | C1C2CC3CC1CC(C2)(C3)C4=NN5C(=N)C(=CC6=CC=CO6)C(=O)N=C5S4 |
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